Cas no 2228715-03-3 (2-(3-methoxyazetidin-3-yl)methylpyridine)
2-(3-methoxyazetidin-3-yl)methylpyridine Chemical and Physical Properties
Names and Identifiers
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- 2-(3-methoxyazetidin-3-yl)methylpyridine
- 2228715-03-3
- EN300-1832109
- 2-[(3-methoxyazetidin-3-yl)methyl]pyridine
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- Inchi: 1S/C10H14N2O/c1-13-10(7-11-8-10)6-9-4-2-3-5-12-9/h2-5,11H,6-8H2,1H3
- InChI Key: LRLLQQZVDXDMIL-UHFFFAOYSA-N
- SMILES: O(C)C1(CC2C=CC=CN=2)CNC1
Computed Properties
- Exact Mass: 178.110613074g/mol
- Monoisotopic Mass: 178.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 34.2Ų
2-(3-methoxyazetidin-3-yl)methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1832109-0.05g |
2-[(3-methoxyazetidin-3-yl)methyl]pyridine |
2228715-03-3 | 0.05g |
$1261.0 | 2023-09-19 | ||
| Enamine | EN300-1832109-0.1g |
2-[(3-methoxyazetidin-3-yl)methyl]pyridine |
2228715-03-3 | 0.1g |
$1320.0 | 2023-09-19 | ||
| Enamine | EN300-1832109-0.25g |
2-[(3-methoxyazetidin-3-yl)methyl]pyridine |
2228715-03-3 | 0.25g |
$1381.0 | 2023-09-19 | ||
| Enamine | EN300-1832109-0.5g |
2-[(3-methoxyazetidin-3-yl)methyl]pyridine |
2228715-03-3 | 0.5g |
$1440.0 | 2023-09-19 | ||
| Enamine | EN300-1832109-1.0g |
2-[(3-methoxyazetidin-3-yl)methyl]pyridine |
2228715-03-3 | 1g |
$1500.0 | 2023-05-26 | ||
| Enamine | EN300-1832109-2.5g |
2-[(3-methoxyazetidin-3-yl)methyl]pyridine |
2228715-03-3 | 2.5g |
$2940.0 | 2023-09-19 | ||
| Enamine | EN300-1832109-5.0g |
2-[(3-methoxyazetidin-3-yl)methyl]pyridine |
2228715-03-3 | 5g |
$4349.0 | 2023-05-26 | ||
| Enamine | EN300-1832109-10.0g |
2-[(3-methoxyazetidin-3-yl)methyl]pyridine |
2228715-03-3 | 10g |
$6450.0 | 2023-05-26 | ||
| Enamine | EN300-1832109-1g |
2-[(3-methoxyazetidin-3-yl)methyl]pyridine |
2228715-03-3 | 1g |
$1500.0 | 2023-09-19 | ||
| Enamine | EN300-1832109-5g |
2-[(3-methoxyazetidin-3-yl)methyl]pyridine |
2228715-03-3 | 5g |
$4349.0 | 2023-09-19 |
2-(3-methoxyazetidin-3-yl)methylpyridine Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2-(3-methoxyazetidin-3-yl)methylpyridine
Compound CAS No 2228715-03-3: 2-(3-Methoxyazetidin-3-yl)methylpyridine
Compound CAS No 2228715-03-3, also known as 2-(3-methoxyazetidin-3-yl)methylpyridine, is a novel chemical entity that has recently garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a methoxy-substituted azetidine moiety. The integration of these two functional groups creates a molecule with potential applications in drug discovery and materials science.
The chemical structure of 2-(3-methoxyazetidin-3-yl)methylpyridine consists of a pyridine ring, a six-membered aromatic ring with one nitrogen atom, and an azetidine ring, a four-membered saturated ring also containing one nitrogen atom. The azetidine ring is substituted at the 3-position with a methoxy group (-OCH₃), which introduces electron-donating properties to the molecule. This substitution pattern enhances the compound's stability and reactivity, making it a promising candidate for various chemical transformations.
Recent studies have explored the synthesis of CAS No 2228715-03-3 through various routes, including nucleophilic substitution and cycloaddition reactions. Researchers have reported that the synthesis of this compound involves the reaction of pyridine derivatives with azetidine precursors under specific conditions to achieve high yields and purity. The optimization of these synthetic pathways has been a focus of recent investigations, with particular emphasis on improving reaction efficiency and reducing environmental impact.
In terms of applications, 2-(3-methoxyazetidin-3-yl)methylpyridine has shown potential in the development of new pharmaceutical agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable tool in drug design. For instance, studies have indicated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer therapies.
Beyond pharmacology, this compound has also been investigated for its role in materials science. The combination of the pyridine and azetidine moieties provides the molecule with interesting electronic properties, which could be exploited in the development of new materials for electronics or energy storage applications.
From an environmental perspective, researchers have conducted toxicity studies to assess the safety profile of CAS No 2228715-03-3. Initial findings suggest that the compound exhibits low toxicity in acute exposure studies, though further long-term studies are required to fully understand its environmental impact.
In conclusion, compound CAS No 2228715-03-3, or 2-(3-methoxyazetidin-3-yl)methylpyridine, represents an exciting advancement in organic chemistry with diverse potential applications across multiple disciplines. As research continues to uncover its properties and functionalities, this compound is poised to make significant contributions to both academic and industrial fields.
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